N-(2-(4-fluorophenoxy)ethyl)-4-methyl-3,5-dinitrobenzenesulfonamide

• IUPAC Name: N-[2-(4-fluorophenoxy)ethyl]-4-methyl-3,5-dinitrobenzenesulfonamide
• InChI: InChI=1S/C15H14FN3O7S/c1-10-14(18(20)21)8-13(9-15(10)19(22)23)27(24,25)17-6-7-26-12-4-2-11(16)3-5-12/h2-5,8-9,17H,6-7H2,1H3
• InChI Key: GRLUJHAHRKNAST-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1[N+](=O)[O-])S(=O)(=O)NCCOC2=CC=C(C=C2)F)[N+](=O)[O-]
• Molecular Formula: C15H14FN3O7S
• DSSTOX Substance ID: DTXSID101160993
• Molecular Weight: 399.4 g/mol
• CAS RN: 1105234-79-4

Description

N-(2-(4-fluorophenoxy)ethyl)-4-methyl-3,5-dinitrobenzenesulfonamide, also known as FNDS, is a synthetic compound that has gained attention in the scientific community for its potential applications in research. FNDS is a sulfonamide derivative that has been synthesized using various methods, and its mechanism of action and physiological effects have been studied extensively.

Mechanism of Action

N-(2-(4-fluorophenoxy)ethyl)-4-methyl-3,5-dinitrobenzenesulfonamide has been shown to inhibit the activity of thymidylate synthase, an enzyme that is essential for DNA synthesis. By inhibiting this enzyme, N-(2-(4-fluorophenoxy)ethyl)-4-methyl-3,5-dinitrobenzenesulfonamide prevents the replication of cancer cells, leading to their death. N-(2-(4-fluorophenoxy)ethyl)-4-methyl-3,5-dinitrobenzenesulfonamide has also been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in inflammation. By inhibiting COX-2, N-(2-(4-fluorophenoxy)ethyl)-4-methyl-3,5-dinitrobenzenesulfonamide reduces inflammation in the body.
Biochemical and Physiological Effects:
N-(2-(4-fluorophenoxy)ethyl)-4-methyl-3,5-dinitrobenzenesulfonamide has been shown to have anti-proliferative effects on cancer cells, reduce inflammation, and exhibit anti-microbial properties. N-(2-(4-fluorophenoxy)ethyl)-4-methyl-3,5-dinitrobenzenesulfonamide has also been shown to induce apoptosis, or programmed cell death, in cancer cells. Additionally, N-(2-(4-fluorophenoxy)ethyl)-4-methyl-3,5-dinitrobenzenesulfonamide has been shown to inhibit the growth of blood vessels, which is important for the growth and spread of cancer cells.

Advantages and Limitations for Lab Experiments

One advantage of using N-(2-(4-fluorophenoxy)ethyl)-4-methyl-3,5-dinitrobenzenesulfonamide in lab experiments is its potential as a cancer treatment. Its anti-proliferative effects on cancer cells make it a promising candidate for further research. However, one limitation is that N-(2-(4-fluorophenoxy)ethyl)-4-methyl-3,5-dinitrobenzenesulfonamide has not been extensively studied in vivo, and its toxicity and bioavailability have not been fully evaluated.

Future Directions

There are several future directions for research on N-(2-(4-fluorophenoxy)ethyl)-4-methyl-3,5-dinitrobenzenesulfonamide. One area of research could focus on evaluating its toxicity and bioavailability in vivo. Another area of research could focus on developing more efficient synthesis methods for N-(2-(4-fluorophenoxy)ethyl)-4-methyl-3,5-dinitrobenzenesulfonamide. Additionally, further research could be conducted on the anti-inflammatory and anti-microbial properties of N-(2-(4-fluorophenoxy)ethyl)-4-methyl-3,5-dinitrobenzenesulfonamide. Finally, research could be conducted on the potential use of N-(2-(4-fluorophenoxy)ethyl)-4-methyl-3,5-dinitrobenzenesulfonamide in combination with other cancer treatments to enhance their efficacy.

Scientific Research Applications

N-(2-(4-fluorophenoxy)ethyl)-4-methyl-3,5-dinitrobenzenesulfonamide has potential applications in scientific research, particularly in the field of cancer research. Studies have shown that N-(2-(4-fluorophenoxy)ethyl)-4-methyl-3,5-dinitrobenzenesulfonamide has anti-proliferative effects on cancer cells, making it a potential candidate for cancer treatment. N-(2-(4-fluorophenoxy)ethyl)-4-methyl-3,5-dinitrobenzenesulfonamide has also been studied for its anti-inflammatory and anti-microbial effects.